Cas no 651331-93-0 (Benzoic acid, 2-hydroxy-4-(2,2,2-trifluoroethoxy)-)

• Product Name: Benzoic acid, 2-hydroxy-4-(2,2,2-trifluoroethoxy)-
• CAS No: 651331-93-0
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 405502
• PubChem ID: 11776255
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-4-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-(2,2,2-trifluoroethoxy)-
• 2-hydroxy-4-(2,2,2-trifluoroethoxy)benzoic acid
• 651331-93-0
• SCHEMBL4408334
• GEVXVDDNVQWQAC-UHFFFAOYSA-N
• DTXSID50472374

• Inchi： 1S/C9H7F3O4/c10-9(11,12)4-16-5-1-2-6(8(14)15)7(13)3-5/h1-3,13H,4H2,(H,14,15)
• InChI Key： GEVXVDDNVQWQAC-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C(=O)O)=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 236.02961
• Monoisotopic Mass: 236.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76